molecular formula C8H6ClF2NO2 B8508775 2-Pyridinecarboxylic acid, 3-chloro-5-(1,1-difluoroethyl)-

2-Pyridinecarboxylic acid, 3-chloro-5-(1,1-difluoroethyl)-

Cat. No.: B8508775
M. Wt: 221.59 g/mol
InChI Key: CYBVAKFXUVMLAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Pyridinecarboxylic acid, 3-chloro-5-(1,1-difluoroethyl)- is a useful research compound. Its molecular formula is C8H6ClF2NO2 and its molecular weight is 221.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Pyridinecarboxylic acid, 3-chloro-5-(1,1-difluoroethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Pyridinecarboxylic acid, 3-chloro-5-(1,1-difluoroethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6ClF2NO2

Molecular Weight

221.59 g/mol

IUPAC Name

3-chloro-5-(1,1-difluoroethyl)pyridine-2-carboxylic acid

InChI

InChI=1S/C8H6ClF2NO2/c1-8(10,11)4-2-5(9)6(7(13)14)12-3-4/h2-3H,1H3,(H,13,14)

InChI Key

CYBVAKFXUVMLAG-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC(=C(N=C1)C(=O)O)Cl)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-chloro-5-(1,1-difluoro-ethyl)-pyridine-2-carboxylic acid methyl ester (272 mg, 1.154 mmol) in THF (6 ml) was added LiOH (30.4 mg, 1.27 mmol) in water (0.5 ml) and the mixture was stirred for 3.5 h. To the mixture was added 6N HCl (0.212 ml, 1.27 mmol) and the solvent was evaporated. The residue was taken up in toluene and evaporated (2×) to provide the title compound as colorless solid together with LiCl. This material was directly used in the coupling step without further purification.
Name
3-chloro-5-(1,1-difluoro-ethyl)-pyridine-2-carboxylic acid methyl ester
Quantity
272 mg
Type
reactant
Reaction Step One
Name
Quantity
30.4 mg
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 mL
Type
solvent
Reaction Step One
Name
Quantity
0.212 mL
Type
reactant
Reaction Step Two

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